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Compound Name: 2-Hydroxymethylene ethisterone

Cat. No.: B15548108

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxymethylene ethisterone is a significant metabolite of the synthetic steroid Danazol,
a drug historically used in the treatment of endometriosis and other gynecological conditions.[1]
[2][3] Understanding the biological activity of its metabolites is crucial for a comprehensive
understanding of Danazol's therapeutic effects and side-effect profile. These application notes
provide an overview of the known biological activities of 2-Hydroxymethylene ethisterone
and detailed protocols for its use in in vitro studies. While it is a primary metabolite of Danazol,
studies have shown that 2-Hydroxymethylene ethisterone itself does not exhibit the same
direct anti-proliferative effects on endometrial cells as its parent compound.[1] It has been
shown, however, to interfere with the binding of other steroid hormones to plasma proteins.

Physicochemical Properties
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Property Value Source
Chemical Formula C22H2803 [4]
Molecular Weight 340.46 g/mol [4]
CAS Number 2787-02-2 [4]

2-(hydroxymethyl)ethisterone,
17-Ethynyl-2-

Synonyms [1]14]
(hydroxymethylene)-

testosterone

Biological Activity and Mechanism of Action

2-Hydroxymethylene ethisterone is one of the two primary metabolites of Danazol excreted
in the urine.[3] Unlike Danazol and testosterone, which have been shown to suppress the
growth of human endometrial cells in vitro, 2-Hydroxymethylene ethisterone does not exhibit
significant growth suppression of these cells.[1] One study found that at both 1x and 10x
expected plasma concentrations, it had no significant effect on endometrial cell proliferation.[1]

While its direct action on endometrial cells appears to be minimal, 2-Hydroxymethylene
ethisterone, along with other Danazol metabolites, has been shown to competitively displace
cortisol and testosterone from plasma proteins. This suggests an indirect mechanism of action
by which it could modulate the bioavailability of endogenous steroid hormones. Furthermore,
studies on the metabolites of Danazol have indicated that they possess less pituitary inhibiting
activity compared to the parent compound.[5]

The following diagram illustrates a potential mechanism of action for 2-Hydroxymethylene
ethisterone, focusing on its interaction with plasma protein binding.
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Caption: Proposed mechanism of 2-Hydroxymethylene ethisterone action.

Quantitative Data

The following table summarizes the key in vitro finding regarding the effect of 2-
Hydroxymethylene ethisterone on endometrial cell growth.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15548108?utm_src=pdf-body-img
https://www.benchchem.com/product/b15548108?utm_src=pdf-body
https://www.benchchem.com/product/b15548108?utm_src=pdf-body
https://www.benchchem.com/product/b15548108?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

% Growth
Suppression
Compound Concentration  of Human p-value Reference
Endometrial
Cells

1x Expected
Danazol 20.8% <0.01 [1]
Plasma Conc.

10x Expected
26.9% <0.01 [1]
Plasma Conc.

1x Expected
Testosterone 25.0% <0.01 [1]
Plasma Conc.

10x Expected
35.5% <0.01 [1]
Plasma Conc.

2-
1x Expected o
Hydroxymethylen Not Significant - [1]
) Plasma Conc.
e ethisterone

10x Expected o
Not Significant - [1]
Plasma Conc.

] 1x Expected o
Ethisterone Not Significant - [1]
Plasma Conc.

10x Expected o
Not Significant - [1]
Plasma Conc.

) 1x Expected o
Gestrinone Not Significant - [1]
Plasma Conc.

10x Expected o
Not Significant - [1]
Plasma Conc.

Experimental Protocols
In Vitro Endometrial Cell Growth Suppression Assay
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This protocol is designed to assess the effect of 2-Hydroxymethylene ethisterone on the
proliferation of human endometrial cells in culture.

1. Cell Culture:

e Cell Line: Primary human endometrial stromal cells or an established endometrial cell line
(e.g., Ishikawa, HEC-1-A).

e Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10%
Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and L-glutamine.

e Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% COa.
2. Experimental Procedure:

o Cell Seeding: Seed endometrial cells into 96-well plates at a density of 5,000 cells per well
and allow them to adhere for 24 hours.

o Compound Preparation: Prepare stock solutions of 2-Hydroxymethylene ethisterone,
Danazol (positive control), and Testosterone (positive control) in a suitable solvent (e.g.,
DMSO). Prepare serial dilutions to achieve the desired final concentrations. Ensure the final
solvent concentration in the culture medium is consistent across all wells and does not
exceed 0.1%.

o Treatment: After 24 hours of cell adherence, replace the culture medium with fresh medium
containing the test compounds at the desired concentrations (e.g., corresponding to 1x and
10x expected plasma concentrations). Include a vehicle control (medium with solvent only).

e Incubation: Incubate the plates for 72 hours.

» Proliferation Assay: Assess cell proliferation using a standard method such as the MTT
assay, CyQUANT assay, or by direct cell counting.

o MTT Assay Example:
» Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

= Remove the MTT solution and add DMSO to dissolve the formazan crystals.
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» Measure the absorbance at 570 nm using a microplate reader.

o Data Analysis: Calculate the percentage of growth suppression relative to the vehicle control.
Perform statistical analysis (e.g., t-test or ANOVA) to determine significance.
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Caption: Workflow for endometrial cell growth assay.

Conclusion

2-Hydroxymethylene ethisterone, a primary metabolite of Danazol, displays a distinct
biological profile from its parent compound. While it does not directly inhibit endometrial cell
growth, its ability to displace endogenous steroids from plasma proteins suggests a potential
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indirect modulatory role in steroid hormone signaling. Further research is warranted to fully
elucidate its pharmacological effects and its contribution to the overall clinical profile of
Danazol. The provided protocols offer a framework for investigating the in vitro activity of this
and other related compounds.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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